Cas no 1267965-24-1 (2-5-(3-fluorophenyl)furan-2-ylacetic acid)

• Product Name: 2-5-(3-fluorophenyl)furan-2-ylacetic acid
• CAS No: 1267965-24-1
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• MDL: MFCD19318300
• CID: 5178108
• PubChem ID: 82114296
• Update Time: 2025-05-20

2-5-(3-fluorophenyl)furan-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-Fluorophenyl)furan-2-yl]acetic acid
• 2-[5-(3-Fluorophenyl)furan-2-yl]aceticacid
• 2-Furanacetic acid, 5-(3-fluorophenyl)-
• 2-5-(3-fluorophenyl)furan-2-ylacetic acid

• MDL： MFCD19318300
• Inchi： 1S/C12H9FO3/c13-9-3-1-2-8(6-9)11-5-4-10(16-11)7-12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： LHAHABBYQNIFJS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=C(CC(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4

Additional information on 2-5-(3-fluorophenyl)furan-2-ylacetic acid

Recent Advances in the Study of 2-5-(3-fluorophenyl)furan-2-ylacetic acid (CAS: 1267965-24-1)

In recent years, the compound 2-5-(3-fluorophenyl)furan-2-ylacetic acid (CAS: 1267965-24-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and fluorophenyl moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of its anti-inflammatory and analgesic properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that 2-5-(3-fluorophenyl)furan-2-ylacetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in inflammatory markers compared to traditional NSAIDs. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects.

Another significant advancement is the optimization of its synthetic route. Researchers from the University of Cambridge have developed a more efficient and scalable synthesis method for 2-5-(3-fluorophenyl)furan-2-ylacetic acid, as detailed in a recent Organic Letters publication. The new method employs a palladium-catalyzed coupling reaction, which improves yield and reduces the number of steps required. This breakthrough is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

In addition to its anti-inflammatory properties, preliminary studies have indicated that 2-5-(3-fluorophenyl)furan-2-ylacetic acid may have applications in oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which are often dysregulated in cancer cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the development of 2-5-(3-fluorophenyl)furan-2-ylacetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 2-5-(3-fluorophenyl)furan-2-ylacetic acid (CAS: 1267965-24-1) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Recent studies have shed light on its mechanisms of action, optimized its synthesis, and explored its therapeutic potential. As research progresses, this molecule may pave the way for the development of novel treatments with improved efficacy and safety profiles.